2-(5-Cyclopropylpyrazol-1-yl)pentanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(5-Cyclopropylpyrazol-1-yl)pentanoic acid, also known as CPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CPP is a derivative of the neurotransmitter gamma-aminobutyric acid (GABA) and acts as a positive allosteric modulator of GABA receptors.
Scientific Research Applications
- 2-(5-Cyclopropylpyrazol-1-yl)pentanoic acid exhibits anti-inflammatory effects. Researchers have explored its role in modulating inflammatory pathways, potentially making it useful for conditions like rheumatoid arthritis, inflammatory bowel disease, and neuroinflammation .
- As an eight-carbon disulfide compound, 2-(5-Cyclopropylpyrazol-1-yl)pentanoic acid possesses antioxidant properties. It scavenges free radicals and protects cells from oxidative damage. Investigations into its potential as a dietary supplement or therapeutic agent continue .
- Some studies suggest that this compound may enhance insulin sensitivity and improve glucose metabolism. Researchers investigate its role in managing type 2 diabetes and metabolic syndrome .
- The compound’s chiral center allows for two optical isomers: R-LA and S-LA. Researchers explore its neuroprotective effects, particularly in neurodegenerative diseases like Alzheimer’s and Parkinson’s. It may mitigate oxidative stress and enhance mitochondrial function .
- Topical application of 2-(5-Cyclopropylpyrazol-1-yl)pentanoic acid may promote wound healing and improve skin health. Its antioxidant properties could accelerate tissue repair and reduce inflammation .
- Due to its disulfide structure, the compound can chelate metal ions. Researchers investigate its potential as a chelating agent for heavy metals, such as lead or mercury, in cases of toxicity .
Anti-Inflammatory Properties
Antioxidant Activity
Metabolic Disorders and Insulin Sensitivity
Neuroprotection
Skin Health and Wound Healing
Chelation Therapy
Mechanism of Action
Target of Action
The primary targets of 2-(5-Cyclopropylpyrazol-1-yl)pentanoic acid are Leishmania aethiopica and Plasmodium berghei . These organisms are the causative agents of leishmaniasis and malaria, respectively .
Mode of Action
It is known that the compound interacts with its targets and results in significant inhibition effects .
Biochemical Pathways
It is known that the compound interferes with the life cycle of the target organisms, leading to their inhibition .
Result of Action
The compound exhibits potent antileishmanial and antimalarial activities . In particular, it has been found to display superior antipromastigote activity, being 174- and 2.6-fold more active than the standard drugs miltefosine and amphotericin B deoxycholate, respectively . Furthermore, the compound elicited better inhibition effects against Plasmodium berghei with 70.2% and 90.4% suppression, respectively .
properties
IUPAC Name |
2-(5-cyclopropylpyrazol-1-yl)pentanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O2/c1-2-3-10(11(14)15)13-9(6-7-12-13)8-4-5-8/h6-8,10H,2-5H2,1H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYZNOTQIRYPNEX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C(=O)O)N1C(=CC=N1)C2CC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-Cyclopropylpyrazol-1-yl)pentanoic acid | |
CAS RN |
2287301-42-0 |
Source
|
Record name | 2-(5-cyclopropyl-1H-pyrazol-1-yl)pentanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.